Cas no 1423040-68-9 ((5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol)

• Product Name: (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol
• CAS No: 1423040-68-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 4598610
• PubChem ID: 71757078
• Update Time: 2025-06-29

(5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol Chemical and Physical Properties

Names and Identifiers

• (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol
• 1-Benzoxepin-5-ol, 7-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-, (5S)-

• Inchi： 1S/C14H20O2/c1-14(2,3)10-6-7-13-11(9-10)12(15)5-4-8-16-13/h6-7,9,12,15H,4-5,8H2,1-3H3/t12-/m0/s1
• InChI Key： RNJGEBOJJBLVMS-LBPRGKRZSA-N
• SMILES： O1C2=CC=C(C(C)(C)C)C=C2[C@@H](O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol

Comprehensive Overview of (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol (CAS 1423040-68-9): Properties, Applications, and Research Insights

The compound (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol (CAS 1423040-68-9) is a chiral benzoxepin derivative with significant potential in pharmaceutical and organic synthesis. Its unique structural features, including a tert-butyl group and a tetrahydrobenzoxepin core, make it a valuable intermediate for drug discovery and material science. Researchers and industries are increasingly interested in this compound due to its stereoselective properties and versatility in synthetic pathways.

One of the most searched questions about (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol revolves around its synthetic routes and optical purity. The (5S)-configuration is critical for applications requiring enantioselectivity, such as asymmetric catalysis or bioactive molecule design. Recent publications highlight its role in developing chiral ligands and pharmaceutical intermediates, aligning with the growing demand for precision in medicinal chemistry.

From an industrial perspective, the CAS 1423040-68-9 compound is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic hydrogenation and enzymatic resolution have improved its production efficiency, reducing waste and energy consumption. These advancements address the broader trend of eco-friendly chemical manufacturing, a hot topic among researchers and regulatory bodies.

The physicochemical properties of (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol also attract attention. Its solubility in organic solvents like ethanol and dichloromethane facilitates its use in reactions, while its melting point and stability data are essential for storage and handling protocols. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a frequent query among quality control specialists.

In the context of drug development, this compound’s benzoxepin scaffold is notable for its resemblance to bioactive natural products. It serves as a precursor for molecules targeting central nervous system (CNS) disorders or inflammatory pathways, areas with high unmet medical needs. Patent literature reveals its incorporation into experimental therapies, reflecting its translational potential.

For researchers exploring structure-activity relationships (SAR), the tert-butyl substituent in CAS 1423040-68-9 offers steric and electronic modulation opportunities. Computational studies, including molecular docking, predict its interactions with biological targets, a methodology gaining traction in AI-driven drug discovery. Such applications resonate with the surge in cheminformatics and machine learning trends.

Supply chain transparency is another focal point. Suppliers of (5S)-7-tert-butyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ol emphasize GMP compliance and batch-to-batch consistency, addressing concerns raised by pharmaceutical clients. Certificates of analysis (CoA) detailing enantiomeric excess (ee) are frequently requested, underscoring the importance of quality assurance.

Looking ahead, the integration of continuous flow chemistry for scaling up CAS 1423040-68-9 production is a promising avenue. This aligns with industry efforts to minimize costs and environmental impact while meeting rising demand. Collaborative research between academia and manufacturers could further unlock its potential, making it a compound to watch in the coming years.